![molecular formula C13H18N4S B5302699 1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride](/img/structure/B5302699.png)
1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride, also known as MTAPA, is a novel compound that has gained attention in the scientific community for its potential use in various research applications. MTAPA is a synthetic compound that belongs to the class of azepane derivatives and is known for its unique structure and pharmacological properties.
Mechanism of Action
1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride is known to act as a selective antagonist of the α7 nicotinic acetylcholine receptor (nAChR). This receptor is widely expressed in the central nervous system and is involved in various physiological processes, including learning and memory, attention, and synaptic plasticity. By blocking the activity of this receptor, this compound can modulate various neurotransmitter systems and affect neuronal signaling pathways.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. It has been reported to improve cognitive function and memory in animal models of Alzheimer's disease. This compound has also been shown to have anxiolytic and antidepressant-like effects in animal models of anxiety and depression. Additionally, this compound has been reported to have neuroprotective effects against oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride has several advantages for lab experiments, including its high selectivity and potency towards the α7 nAChR, which makes it a useful tool for studying the function of this receptor in various physiological processes. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the research on 1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride. One direction is to investigate its potential use in the treatment of neurological disorders, such as Alzheimer's disease and schizophrenia. Another direction is to develop new radioligands for PET imaging studies using this compound. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the neuroprotective effects of this compound and to optimize its pharmacokinetic properties for clinical use.
Conclusion:
In conclusion, this compound is a novel compound that has shown promising results in various research applications. Its selective antagonist activity towards the α7 nAChR makes it a useful tool for studying the function of this receptor in various physiological processes. However, further studies are needed to fully understand its pharmacological properties and potential clinical applications.
Synthesis Methods
1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride is synthesized through a multi-step process that involves the reaction of 2-methylthieno[2,3-d]pyrimidin-4-amine with 4-bromobutan-1-amine. The resulting product is then treated with hydrochloric acid to obtain the dihydrochloride salt of this compound. The synthesis method of this compound is well-established and has been reported in various research articles.
Scientific Research Applications
1-(2-methylthieno[2,3-d]pyrimidin-4-yl)-4-azepanamine dihydrochloride has been shown to have potential use in various research applications, including neuroscience, pharmacology, and medicinal chemistry. It has been reported to exhibit selective binding affinity towards certain receptors in the central nervous system, which makes it a promising candidate for the development of new drugs for the treatment of neurological disorders. This compound has also been used in the development of new radioligands for positron emission tomography (PET) imaging studies.
properties
IUPAC Name |
1-(2-methylthieno[2,3-d]pyrimidin-4-yl)azepan-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N4S/c1-9-15-12(11-5-8-18-13(11)16-9)17-6-2-3-10(14)4-7-17/h5,8,10H,2-4,6-7,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXIVNKKNXHDEST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C2C=CSC2=N1)N3CCCC(CC3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.